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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552041 Get Quote

C.I. Reactive Black 39: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Reactive Black 39 is a significant member of the reactive dye family, a class of colored

organic compounds that form a covalent bond with the substrate they are coloring. This

characteristic imparts high wash fastness to the dyed material. As a double azo dye, its

molecular structure is complex, featuring two azo groups (-N=N-) which are primarily

responsible for its color.[1] While its principal application lies within the textile industry for

dyeing cellulosic fibers, emerging research has highlighted its potential in other scientific

domains, including a notable interaction with bacterial cells. This guide provides an in-depth

overview of C.I. Reactive Black 39, encompassing its chemical and physical properties,

manufacturing process, and key applications, with a focus on detailed experimental insights

and molecular pathways.

Core Data and Properties
A summary of the key identifiers and physicochemical properties of C.I. Reactive Black 39 is

presented below. It is important to note that slight variations in the molecular formula and,

consequently, the molecular weight have been reported in the literature.
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Property Value Reference

C.I. Name Reactive Black 39 [1]

CAS Number 68259-02-9 [2]

Molecular Formula C₂₅H₁₄ClN₁₀Na₅O₁₆S₅ [1][3]

C₂₅H₁₉ClN₁₀O₁₆S₅•Na₅ [2]

Molecular Weight 1021.16 g/mol [1][3]

1026.21 g/mol [2]

Appearance Black Powder

Solubility Soluble in water [4]

Molecular Structure Double Azo Class [1]

Synthesis and Manufacturing
The industrial synthesis of C.I. Reactive Black 39 is a multi-step process involving

diazotization and coupling reactions, followed by condensation and amination.[1]

Experimental Protocol: Manufacturing Process
The following outlines the general manufacturing methodology for C.I. Reactive Black 39.

Precise industrial protocols, including reactant concentrations, temperatures, and reaction

times, are proprietary and may vary.

Diazotization: 2,4-Diaminobenzenesulfonic acid and 2-Aminobenzene-1,4-disulfonic acid are

separately diazotized. This reaction typically involves treating the primary aromatic amines

with a cold solution of nitrous acid (generated in situ from sodium nitrite and a strong acid

like hydrochloric acid) to form the corresponding diazonium salts.

Coupling Reactions: The resulting diazonium salts are then coupled with 4-Amino-5-

hydroxynaphthalene-2,7-disulfonic acid (H-acid). This coupling is performed under both

alkaline and acidic conditions to achieve the desired bis-azo structure.
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Condensation: The product from the coupling reactions is then condensed with 2,4,6-

Trichloro-1,3,5-triazine (cyanuric chloride). This step introduces the reactive triazine group.

Ammoniation: The final step involves ammoniation, where one of the chlorine atoms on the

triazine ring is replaced by an amino group. This modulates the reactivity of the dye.

Diazotization

Coupling

Condensation

Ammoniation

2,4-Diaminobenzenesulfonic acid

Bis-azo Intermediate

2-Aminobenzene-1,4-disulfonic acid

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid
(H-acid)

Triazinylated Dye Intermediate2,4,6-Trichloro-1,3,5-triazine

C.I. Reactive Black 39Ammonia

Click to download full resolution via product page

Caption: Manufacturing workflow for C.I. Reactive Black 39.

Applications in Textile Dyeing
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C.I. Reactive Black 39 is extensively used for the dyeing and printing of cellulosic materials

such as cotton and viscose.[5][6] The process leverages the formation of a covalent bond

between the reactive group of the dye and the hydroxyl groups of the cellulose fibers, ensuring

high color fastness.

Experimental Protocol: Textile Dyeing
The following is a generalized protocol for the exhaust dyeing of cotton fabric with C.I.

Reactive Black 39. Specific parameters may be adjusted based on the desired shade and

fabric type.

Preparation of the Dyebath: The dyebath is prepared with water, and the required amount of

C.I. Reactive Black 39 is dissolved to achieve the desired concentration. An electrolyte,

such as sodium chloride or sodium sulfate, is added to facilitate the exhaustion of the dye

onto the fabric.

Dyeing: The pre-wetted cotton fabric is introduced into the dyebath at a neutral pH and room

temperature. The temperature is gradually raised, and the fabric is agitated to ensure even

dye uptake.

Fixation: After a period of dyeing, an alkali, typically sodium carbonate (soda ash), is added

to the dyebath. This raises the pH and initiates the covalent reaction between the dye and

the cellulose fibers.

Washing and Rinsing: Following fixation, the dyed fabric is thoroughly rinsed with water to

remove any unfixed dye. A soaping-off step, which involves washing the fabric with a

detergent at a high temperature, is crucial to remove hydrolyzed dye and improve wash

fastness.

Drying: The fabric is then dried to complete the process.
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Caption: General workflow for textile dyeing with C.I. Reactive Black 39.

Antimicrobial Activity and Proposed Mechanism
Recent findings suggest that C.I. Reactive Black 39 exhibits antimicrobial properties. It has

been described as a molecule that can penetrate bacterial cell walls and initiate a cascade of

reactions leading to cellular damage.[2]

Proposed Signaling Pathway of Antibacterial Action
The proposed mechanism involves the generation of reactive oxygen species (ROS) that

cause oxidative stress and damage to essential cellular components.
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Cell Wall Penetration: C.I. Reactive Black 39, described as a benzalkonium chloride-like

molecule, penetrates the bacterial cell wall.

Formation of a Reactive Intermediate: It is proposed that the dye reacts with hydroxyl groups

on the cell surface, forming a reactive intermediate.

Generation of Reactive Oxygen Species (ROS): This intermediate interacts with other

molecules on the bacterial surface, leading to the production of oxygen radicals.

Cellular Damage: These highly reactive oxygen species initiate damaging reactions,

including oxidation and nitration of DNA and proteins, ultimately leading to cell death.
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Caption: Proposed signaling pathway of the antibacterial action of C.I. Reactive Black 39.

Conclusion
C.I. Reactive Black 39 is a well-established reactive dye with significant industrial importance

in textile applications. Its chemical properties, particularly the presence of a reactive triazine

group, allow for the formation of strong, permanent bonds with cellulosic fibers, resulting in

excellent color fastness. Beyond its traditional use, emerging evidence of its antimicrobial
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activity opens new avenues for research and potential applications in the development of

functional textiles or as a lead compound in drug discovery. Further investigation into its precise

mechanism of action and the development of detailed, standardized experimental protocols will

be crucial for fully harnessing the potential of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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